Cas no 913607-97-3 (Benzyl 2-(2-hydroxyethyl)pyrrolidine-1-carboxylate)

• Product Name: Benzyl 2-(2-hydroxyethyl)pyrrolidine-1-carboxylate
• CAS No: 913607-97-3
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• MDL: MFCD28506261
• CID: 5604554
• PubChem ID: 17997277
• Update Time: 2025-06-30

Benzyl 2-(2-hydroxyethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 913607-97-3
• EN300-4572457
• benzyl 2-(2-hydroxyethyl)pyrrolidine-1-carboxylate
• SCHEMBL16414618
• Benzyl 2-(2-hydroxyethyl)pyrrolidine-1-carboxylate

• MDL： MFCD28506261
• Inchi： 1S/C14H19NO3/c16-10-8-13-7-4-9-15(13)14(17)18-11-12-5-2-1-3-6-12/h1-3,5-6,13,16H,4,7-11H2
• InChI Key： XWPPMGVKGWYFAA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCC1CCO)=O

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 2-(2-hydroxyethyl)pyrrolidine-1-carboxylate

Comprehensive Overview of Benzyl 2-(2-hydroxyethyl)pyrrolidine-1-carboxylate (CAS No. 913607-97-3)

Benzyl 2-(2-hydroxyethyl)pyrrolidine-1-carboxylate (CAS No. 913607-97-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of both a hydroxyethyl group and a benzyl carboxylate moiety in its structure makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for Benzyl 2-(2-hydroxyethyl)pyrrolidine-1-carboxylate has surged, driven by its applications in peptide synthesis and medicinal chemistry. Researchers are particularly interested in its role as a building block for designing novel neuroprotective agents and anti-inflammatory compounds. Its CAS No. 913607-97-3 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in both industrial and academic settings. Additionally, the compound's hydrophilic-lipophilic balance makes it suitable for formulations requiring controlled solubility, a feature highly sought after in drug delivery systems.

The synthesis of Benzyl 2-(2-hydroxyethyl)pyrrolidine-1-carboxylate involves multi-step organic reactions, often starting from commercially available pyrrolidine precursors. One common method includes the N-carboxylation of pyrrolidine followed by benzyl esterification and subsequent hydroxyethylation. These processes are optimized to achieve high yields and purity, which are critical for its use in high-throughput screening and structure-activity relationship (SAR) studies. The compound's stability under physiological conditions further enhances its utility in in vitro and in vivo assays.

From an industrial perspective, Benzyl 2-(2-hydroxyethyl)pyrrolidine-1-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure on solvent use and waste reduction, manufacturers are exploring catalytic methods and biocatalytic routes to produce this compound more efficiently. These advancements align with global trends toward environmentally friendly chemical production, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in cosmetic chemistry. Its hydroxyethyl group contributes to moisturizing properties, making it a candidate for skincare formulations. While not yet widely commercialized in this sector, preliminary studies suggest its compatibility with lipid-based carriers, sparking curiosity among formulators exploring next-generation cosmetic ingredients.

In summary, Benzyl 2-(2-hydroxyethyl)pyrrolidine-1-carboxylate (CAS No. 913607-97-3) represents a multifaceted compound with expanding applications across pharmaceuticals, materials science, and cosmetics. Its structural features, combined with evolving synthetic methodologies, position it as a key player in the development of innovative therapeutics and functional materials. As research continues to uncover new uses, this compound is poised to remain a focal point in scientific and industrial discussions.